Cas no 90221-27-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide)
90221-27-5 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide
CAS No:90221-27-5
MF:C7H11N3O2
MW:169.181141138077
CID:804970
PubChem ID:56048
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide
- N'-ethyl-5-methyl-1,2-oxazole-3-carbohydrazide
- AKOS006275935
- 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-ETHYLHYDRAZIDE
- BRN 0777510
- DTXSID80238066
- N'-ethyl-5-methylisoxazole-3-carbohydrazide
- 5-Methyl-3-isoxazolecarboxylic acid 2-ethylhydrazide
- 90221-27-5
-
- Inchi: 1S/C7H11N3O2/c1-3-8-9-7(11)6-4-5(2)12-10-6/h4,8H,3H2,1-2H3,(H,9,11)
- InChI Key: XNYIWLIOACSUSS-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NNCC)=O)=N1
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 67.2Ų
3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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